Cas no 320-50-3 (2,5-Dichlorobenzotrifluoride)

• Product Name: 2,5-Dichlorobenzotrifluoride
• CAS No: 320-50-3
• MF: C₇H₃Cl₂F₃
• MW: 214.999930620193
• CID: 36822
• PubChem ID: 87567838
• Update Time: 2025-05-21

2,5-Dichlorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1,4-Dichloro-2-(trifluoromethyl)benzene
• 2,5-Dichlorobenzotrifluoride
• 1,4-dichloro-2-(trifluoromethyl)-benzen
• 2,5-DICHLORO TRIFLUOROMETHYLBENZENE
• 2,5-DICHLORO-A,A,A-TRIFLUOROTOLUENE
• 2,5-Dichloro-α,α,α-trifluorotoluene
• 5-Dichlorobenzotrifluoride
• dichlorobenzotrifluoride
• 2,5-Dichloro-alpha,alpha,alpha-trifluorotoluene
• A21500
• SCHEMBL987352
• AKOS015890357
• NSC 60712
• MFCD00000608
• 1,4-Dichloro-2-(trifluoromethyl)benzene #
• Benzene, 1,4-dichloro-2-(trifluoromethyl)-
• 2,5-Dichloro(trifluoromethyl)benzene
• 2,5-Dichloro-1-(trifluoromethyl)-benzene
• DTXSID2059803
• NSC60712
• EINECS 206-276-0
• AS-12278
• D1318
• Toluene, 2,5-dichloro-alpha,alpha,alpha-trifluoro-
• FT-0610308
• 2,5-Dichlorobenzotrifluoride, 98%
• NSC-60712
• AM61481
• AC1272
• W-106864
• CS-W014912
• 320-50-3
• 2,5-Dichloro-.alpha.,.alpha.,.alpha.-trifluorotoluene
• NS00041846
• 2,5-Dichlorobenzotrifluoride,98%
• SY016336
• Toluene, 2,5-dichloro-alpha,alpha,alpha-trifluoro-(6CI,7CI,8CI)
• DTXCID2038441
• 206-276-0

• MDL： MFCD00000608
• Inchi： 1S/C7H3Cl2F3/c8-4-1-2-6(9)5(3-4)7(10,11)12/h1-3H
• InChI Key： DYBYUWVMLBBEMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)Cl
• BRN： 1955442

Computed Properties

• Exact Mass: 213.95600
• Monoisotopic Mass: 213.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.483 g/mL at 25 °C(lit.)
• Boiling Point: 180℃ at 760 mmHg
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.483(lit.)
• PSA: 0.00000
• LogP: 4.01220
• Solubility: Not available

2,5-Dichlorobenzotrifluoride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H303-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P403+P235-P405-P501
• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• RTECS：CZ5553755
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,5-Dichlorobenzotrifluoride

Professional Introduction to 2,5-Dichlorobenzotrifluoride (CAS No. 320-50-3)

2,5-Dichlorobenzotrifluoride, with the chemical formula C₆H₂Cl₂F₃, is a significant compound in the realm of organic synthesis and pharmaceutical applications. Its unique structural properties make it a valuable intermediate in the development of various chemical products. This introduction delves into the compound's characteristics, its role in modern research, and its potential applications, drawing insights from the latest advancements in the field.

The molecular structure of 2,5-Dichlorobenzotrifluoride consists of a benzene ring substituted with two chlorine atoms at the 2- and 5-positions and three fluorine atoms at the 3-, 4-, and 5-positions. This arrangement imparts distinct reactivity and stability to the molecule, making it a versatile building block in synthetic chemistry. The presence of both chlorine and fluorine atoms enhances its utility in cross-coupling reactions, which are pivotal in constructing complex organic molecules.

In recent years, 2,5-Dichlorobenzotrifluoride has garnered attention for its role in pharmaceutical research. Its derivatives have been explored as potential candidates for treating various diseases due to their ability to interact with biological targets effectively. For instance, studies have shown that compounds derived from this molecule exhibit inhibitory activity against certain enzymes and receptors, making them promising leads for drug development.

The compound's reactivity also makes it a valuable tool in materials science. Researchers have utilized 2,5-Dichlorobenzotrifluoride to synthesize novel polymers and coatings that exhibit enhanced thermal stability and chemical resistance. These properties are particularly useful in high-performance applications where durability and reliability are paramount.

One of the most intriguing aspects of 2,5-Dichlorobenzotrifluoride is its potential in catalysis. Recent studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions. By facilitating these reactions under mild conditions, it offers a greener and more efficient approach to organic synthesis. This aligns with the growing emphasis on sustainable chemistry practices worldwide.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of 2,5-Dichlorobenzotrifluoride. Researchers have identified several analogs that show promise in preclinical studies for treating conditions such as inflammation and cancer. The ability of these derivatives to modulate biological pathways underscores their significance as pharmacological tools.

The synthesis of 2,5-Dichlorobenzotrifluoride itself is an area of active research. Advances in synthetic methodologies have enabled more efficient and scalable production processes. These improvements are crucial for meeting the increasing demand for this compound in both academic and industrial settings.

The environmental impact of using 2,5-Dichlorobenzotrifluoride is also a topic of interest. Efforts are underway to develop environmentally friendly synthetic routes that minimize waste and reduce energy consumption. Such initiatives are essential for ensuring that the compound's benefits can be realized without compromising ecological integrity.

In conclusion, 2,5-Dichlorobenzotrifluoride (CAS No. 320-50-3) is a multifaceted compound with significant applications across multiple domains. Its role in pharmaceutical research, materials science, and catalysis highlights its importance as a chemical intermediate. As research continues to uncover new possibilities for this molecule, its impact on science and industry is likely to grow even further.